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Compound of Interest

Compound Name: 4-Chlorophenyl methyl sulfone

Cat. No.: B146403

Abstract

4-Chlorophenyl methyl sulfone (CAS No: 98-57-7) is a highly stable and versatile
organosulfur compound that has garnered significant attention across various industrial
sectors. Characterized by its unique sulfone functional group and chlorinated aromatic ring, it
serves as a critical intermediate in the synthesis of a wide array of value-added products. This
technical guide provides an in-depth analysis of its principal applications in pharmaceuticals,
agrochemicals, and advanced polymer science. It details the compound's physicochemical
properties, outlines established synthesis protocols, and presents key toxicological data to
ensure safe handling and application. This document is intended for researchers, chemists,
and professionals in drug development and material science seeking to leverage the unique
chemical attributes of 4-Chlorophenyl methyl sulfone in their work.

Introduction

4-Chlorophenyl methyl sulfone is a crystalline solid that exhibits excellent stability and
solubility in many organic solvents.[1] Its chemical structure, featuring a methylsulfonyl group
attached to a p-chlorinated benzene ring, makes it a reactive yet stable building block in
organic synthesis. The electron-withdrawing nature of the sulfone group, combined with the
reactivity of the chloro-substituent, allows for a range of chemical transformations. These
properties have established 4-Chlorophenyl methyl sulfone as a valuable intermediate in the
production of pharmaceuticals, agrochemicals, and specialty polymers, where it contributes to
the final product's desired efficacy, durability, and performance characteristics.[1]
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Physicochemical and Toxicological Data

Quantitative data regarding the physical, chemical, and toxicological properties of 4-

Chlorophenyl methyl sulfone are summarized below for clear reference and comparison.

hvsical and Chemical :

Property Value Source(s)
CAS Number 98-57-7 [11[2]13][4]
Molecular Formula C7H7CIO2S [1112][3][5][6]
Molecular Weight 190.65 g/mol [1112]1[5]
Appearance White t-o off-white/light yellow CEIE]
crystalline powder
Melting Point 90-98 °C [1]
Boiling Point 330.2 £ 34.0 °C at 760 mmHg [2]
Density 1.3+0.1 g/cm3 [2]
Purity >98% [11[3]
Acute Toxicity Data
Test Type Route of Species Dose/Duration  Source(s)
Exposure
LD50 Oral Rat 400 mg/kg [2]
LD50 Oral Mouse 606 mg/kg [2]
LD Skin Rat >5600 mg/kg [2]

Safety Summary: 4-Chlorophenyl methyl sulfone is classified as harmful if swallowed and is

known to cause skin irritation, serious eye irritation, and potential respiratory irritation.[6] It is

stable under normal conditions but is incompatible with strong oxidizing agents.[6] Hazardous

decomposition can release carbon oxides, sulfur oxides, chlorine, and hydrogen chloride gas.

[6]

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.benchchem.com/product/b146403?utm_src=pdf-body
https://www.benchchem.com/product/b146403?utm_src=pdf-body
https://www.chemimpex.com/products/27503
https://www.chemsrc.com/en/cas/98-57-7_1028805.html
https://www.tradeindia.com/products/4-chlorophenyl-methyl-sulfone-c151798.html
https://www.calpaclab.com/4-chlorophenyl-methyl-sulfone-25g-each/spc-tci-c1237-25g
https://www.chemimpex.com/products/27503
https://www.chemsrc.com/en/cas/98-57-7_1028805.html
https://www.tradeindia.com/products/4-chlorophenyl-methyl-sulfone-c151798.html
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BSP7WNI0XX
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemimpex.com/products/27503
https://www.chemsrc.com/en/cas/98-57-7_1028805.html
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BSP7WNI0XX
https://www.chemimpex.com/products/27503
https://www.tradeindia.com/products/4-chlorophenyl-methyl-sulfone-c151798.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemimpex.com/products/27503
https://www.chemsrc.com/en/cas/98-57-7_1028805.html
https://www.chemsrc.com/en/cas/98-57-7_1028805.html
https://www.chemimpex.com/products/27503
https://www.tradeindia.com/products/4-chlorophenyl-methyl-sulfone-c151798.html
https://www.chemsrc.com/en/cas/98-57-7_1028805.html
https://www.chemsrc.com/en/cas/98-57-7_1028805.html
https://www.chemsrc.com/en/cas/98-57-7_1028805.html
https://www.benchchem.com/product/b146403?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Core Industrial Applications

The versatility of 4-Chlorophenyl methyl sulfone makes it a cornerstone intermediate in
several key industries.

Pharmaceutical Synthesis

In the pharmaceutical sector, 4-Chlorophenyl methyl sulfone is a valuable intermediate for
developing novel therapeutic agents.[1] Its documented anti-inflammatory properties make it a
particularly useful precursor for drugs targeting inflammatory diseases.[1] Medicinal chemists
leverage its structure to enhance the efficacy and modify the pharmacokinetic profiles of drug
candidates.[1]
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Role in Pharmaceutical Development
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Caption: Logical workflow of 4-Chlorophenyl methyl sulfone in API synthesis.
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Agrochemical Formulation

4-Chlorophenyl methyl sulfone is utilized in the formulation of modern agrochemicals,
including pesticides and herbicides.[1][3] Its incorporation into the molecular structure of active
ingredients can enhance their stability and biological activity, contributing to more effective crop
protection solutions.[1] Research into related compounds, such as trichloromethyl-4-
chlorophenyl sulfone, has demonstrated their potential for transformation into new compounds
with significant pesticidal activity, highlighting the importance of the chlorophenyl sulfone moiety
in this field.[7]

Advanced Polymer & Material Science

In material science, the compound is a key monomer and modifying agent in the synthesis of
high-performance polymers, most notably aromatic polysulfones.[1][8] When used as a
sulfonylating agent, it significantly improves the thermal stability, mechanical strength, and
chemical resistance of the resulting polymers.[1] These enhanced properties are critical for
applications in demanding environments.

Key applications include:

o High-Performance Polymers: Production of polysulfones and polyether sulfones valued for
their toughness and stability at high temperatures.[8][9]

» Specialty Coatings and Adhesives: Formulations that provide superior durability and
resistance to chemical degradation.[1]

» Aerospace and Medical Components: Manufacturing of parts that require high strength,
transparency, and thermal resistance.[10]
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Caption: Role as a central intermediate for diverse industrial applications.

Synthesis and Experimental Protocols

The industrial production of 4-Chlorophenyl methyl sulfone is typically achieved through a
two-step process starting from substituted benzene sulfonyl chloride. This method is noted for
its high overall yield and operational simplicity.[11]

Experimental Protocol: Two-Step Synthesis

This protocol is adapted from established patent literature for the preparation of phenyl methyl

sulfone derivatives.[11]
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Step 1: Reduction of 4-Chlorobenzene Sulfonyl Chloride to Sodium 4-Chlorobenzenesulfinate

e Reaction Setup: In a suitable reaction vessel (e.g., a 500 mL flask), add 25.2 g of sodium
sulfite (Na2S0s), 100 mL of water, and 16.8 g of sodium bicarbonate (NaHCOs).

» Addition of Starting Material: While stirring, add 21.1 g (0.1 mol) of 4-chlorobenzene sulfonyl
chloride to the aqueous solution.

e Reaction Conditions: Heat the mixture to 80-90 °C and maintain this temperature with
continuous stirring for approximately 2.5 to 3 hours to complete the reduction reaction. The
completion can be monitored by TLC.

 Intermediate Isolation: The resulting aqueous solution contains sodium 4-
chlorobenzenesulfinate and is typically used directly in the next step without isolation.

Step 2: Methylation of Sodium 4-Chlorobenzenesulfinate

o Reagent Addition: To the warm solution from Step 1, slowly add 13.9 g (0.11 mol) of dimethyl
sulfate ((CH3)2S0a4) dropwise over 30-60 minutes. Maintain the temperature at 60-70 °C.

» Reaction Conditions: After the addition is complete, continue stirring the mixture at 60-70 °C
for an additional 1-2 hours to ensure the methylation reaction goes to completion.[12]

e Work-up and Isolation:

o Cool the reaction mixture to room temperature. A significant amount of solid precipitate will
form.[11]

o If any excess dimethyl sulfate is present, it can be quenched by carefully adding a small
amount of 25% aqueous ammonia.[12]

o lIsolate the solid product by filtration.
o Wash the collected solid thoroughly with water to remove any inorganic salts.

o Dry the product in a vacuum oven at 60 °C.
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« Yield and Purity: This process typically results in 4-Chlorophenyl methyl sulfone with a
yield exceeding 90% and a melting point of approximately 98-99 °C.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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